2-(4-methyl-3-nitrophenyl)-2-oxoethyl 6-methyl-2-phenyl-4-quinolinecarboxylate

• IUPAC Name: [2-(4-methyl-3-nitrophenyl)-2-oxoethyl] 6-methyl-2-phenylquinoline-4-carboxylate
• InChI: InChI=1S/C26H20N2O5/c1-16-8-11-22-20(12-16)21(14-23(27-22)18-6-4-3-5-7-18)26(30)33-15-25(29)19-10-9-17(2)24(13-19)28(31)32/h3-14H,15H2,1-2H3
• InChI Key: LWLIHQWHQSKILC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)OCC(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C26H20N2O5
• Molecular Weight: 440.4 g/mol

Description

2-(4-methyl-3-nitrophenyl)-2-oxoethyl 6-methyl-2-phenyl-4-quinolinecarboxylate is a useful research compound. Its molecular formula is C26H20N2O5 and its molecular weight is 440.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 440.13722174 g/mol and the complexity rating of the compound is 716. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrochemical Behavior and Stability

Research on the electrochemical behavior of compounds related to nifedipine, an analog of quinoline derivatives, highlights the instability of reduction products in protic media. This study contributes to the understanding of the electrochemical properties of quinoline derivatives and their potential applications in redox reactions and electronic materials (Hazard et al., 1991).

Photophysical Properties and Fluorophores

Quinoline derivatives have been studied for their excited-state intramolecular proton transfer (ESIPT) properties, leading to the synthesis of azole-quinoline-based fluorophores with unique dual emissions and large Stokes’ shift emission patterns. These properties are crucial for the development of new fluorescent materials and probes for various scientific and technological applications (Padalkar & Sekar, 2014).

Helical Structures and Foldamers

The synthesis of oligoamides from quinoline-derived compounds has been explored, revealing their potential to form helical structures. Such studies contribute to the field of molecular design, enabling the creation of novel foldamers with potential applications in nanotechnology and materials science (Jiang et al., 2003).

Heterogeneous Catalysis in Synthesis

A new one-pot synthesis approach for quinoline-2-carboxylates demonstrates the role of heterogeneous conditions in organic synthesis. This methodology contributes to the development of efficient and sustainable synthetic routes for biologically active molecules and ligands in metal-catalyzed reactions (Gabrielli et al., 2016).

Corrosion Inhibition Studies

Theoretical studies on quinoxalines, including quinoline derivatives, as corrosion inhibitors for copper in nitric acid have shown a relationship between molecular structure and inhibition efficiency. These findings have implications for the design of more effective corrosion inhibitors in industrial applications (Zarrouk et al., 2014).